Cas no 1193104-83-4 (9,9-Di(p-tolyl)fluorene-2-boronic Acid)

9,9-Di(p-tolyl)fluorene-2-boronic Acid is a high-purity boronic acid derivative featuring a rigid fluorene core substituted with two p-tolyl groups at the 9-position. This compound is widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of advanced conjugated polymers, organic semiconductors, and optoelectronic materials. Its structural design enhances thermal stability and solubility in common organic solvents, facilitating efficient reaction conditions. The boronic acid functional group at the 2-position ensures high reactivity and selectivity in palladium-catalyzed coupling processes. This compound is particularly valuable in materials science for constructing π-extended systems with tailored electronic properties, making it essential for OLEDs, OFETs, and other organic electronic applications.

9,9-Di(p-tolyl)fluorene-2-boronic Acid structure

1193104-83-4 structure

Product Name:9,9-Di(p-tolyl)fluorene-2-boronic Acid

CAS No:1193104-83-4

MF:C₂₇H₂₃BO₂

MW:390.281327486038

MDL:MFCD23115730

CID:1089677

PubChem ID:354335552

Update Time:2025-07-02

9,9-Di(p-tolyl)fluorene-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

- (9,9-Di-p-tolyl-9H-fluoren-2-yl)boronic acid
- 9,9-Di(p-tolyl)fluorene-2-boronic Acid (contains varying amounts of Anhydride)
- [9,9-bis(4-methylphenyl)fluoren-2-yl]boronic acid
- 9,9-dip-tolyl-9H-fluoren-2-ylboronic acid
- 2-BATolF
- B-[9,9-Bis(4-methylphenyl)-9H-fluoren-2-yl]boron
- 9,9-Di(p-tolyl)fluorene-2-boronic Acid
- MDL： MFCD23115730
- Inchi： 1S/C27H23BO2/c1-18-7-11-20(12-8-18)27(21-13-9-19(2)10-14-21)25-6-4-3-5-23(25)24-16-15-22(28(29)30)17-26(24)27/h3-17,29-30H,1-2H3
- InChI Key： USGCGOMFCOSGCZ-UHFFFAOYSA-N
- SMILES： OB(C1=CC=C2C3C=CC=CC=3C(C3C=CC(C)=CC=3)(C3C=CC(C)=CC=3)C2=C1)O

Computed Properties

Exact Mass: 389.18279
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 30
Rotatable Bond Count: 3

Experimental Properties

Density: 1.24
PSA: 40.46

9,9-Di(p-tolyl)fluorene-2-boronic Acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

9,9-Di(p-tolyl)fluorene-2-boronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4642-200mg	9,9-Di(p-tolyl)fluorene-2-boronic Acid (contains varying amounts of Anhydride)	1193104-83-4	98.0%(LC)	200mg	￥1200.0	2022-06-09
TRC	D495020-2.5mg	9,9-Di(p-tolyl)fluorene-2-boronic Acid	1193104-83-4		2.5mg	$ 50.00	2022-06-05
TRC	D495020-5mg	9,9-Di(p-tolyl)fluorene-2-boronic Acid	1193104-83-4		5mg	$ 65.00	2022-06-05
TRC	D495020-25mg	9,9-Di(p-tolyl)fluorene-2-boronic Acid	1193104-83-4		25mg	$ 80.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D871482-50mg	9,9-Di(p-tolyl)fluorene-2-boronic Acid	1193104-83-4	98%,	50mg	￥513.00	2022-01-12
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D4642-200MG	9,9-Di(p-tolyl)fluorene-2-boronic Acid (contains varying amounts of Anhydride)	1193104-83-4	>98.0%(HPLC)	200mg	¥1035.00	2024-04-18
Chemenu	CM136106-1g	(9,9-Di-p-tolyl-9H-fluoren-2-yl)boronic acid	1193104-83-4	95%+	1g	$893	2022-09-04
abcr	AB505974-200 mg	9,9-Di(p-tolyl)fluorene-2-boronic Acid (contains varying amounts of Anhydride); .	1193104-83-4		200mg	€170.10	2023-06-15
Chemenu	CM136106-50mg	(9,9-Di-p-tolyl-9H-fluoren-2-yl)boronic acid	1193104-83-4	95%+	50mg	$***	2023-04-03
eNovation Chemicals LLC	Y1255094-250mg	Boronic acid, B-[9,9-bis(4-methylphenyl)-9H-fluoren-2-yl]-	1193104-83-4	97%	250mg	$235	2024-07-28